![molecular formula C24H18As2O5S4 B1672755 4',5'-Bis(1,3,2-dithiarsolan-2-yl)-3',6'-dihydroxy-spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one CAS No. 212118-77-9](/img/structure/B1672755.png)
4',5'-Bis(1,3,2-dithiarsolan-2-yl)-3',6'-dihydroxy-spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
Overview
Description
FlAsH-EDT2 is a pro-fluorescent, membrane-permeable biarsenical compound that binds covalently to a tetracysteine sequence (CCPGCC), which is engineered into target proteins. It binds proteins that have the CCPGCC tag almost immediately after translation. FlAsH-EDT2 is commonly used to study protein trafficking, folding, and interactions in living cells or cell lysates. This green-emitting fluorophore is excited at 508 nm, with emission at 528 nm.
FlAsH-EDT2 is a pro-fluorescent, membrane-permeable, covalent CCPGCC targeted probe.
Scientific Research Applications
Oncology Research
This compound has shown promise in oncology research, particularly in the study of colorectal cancer . It has been synthesized as a carbohydrate-conjugated analog, which exhibits reduced cytotoxicity to normal cells, suggesting it could be a more targeted chemotherapeutic agent . This approach could potentially improve the therapeutic index of arsenic-containing compounds in cancer treatment.
Pharmaceutical Optimization
The structural analogs of this compound, such as 4-(1,3,2-dithiarsolan-2-yl)aniline , have been found to interact with the promyelocytic leukemia–retinoic acid receptor alpha (PML–RARα) fusion protein, similar to arsenic trioxide . This interaction is crucial for the treatment of acute promyelocytic leukemia (APL) and suggests that this compound could be used for pharmaceutical optimization in solid tumor treatments.
Chemotherapy Enhancement
Research indicates that introducing organic arsenic compounds like 4’,5’-Bis(1,3,2-dithiarsolan-2-yl) derivatives may preserve the anticancer effects while reducing the toxicity to normal cells . This could lead to the development of more effective and less harmful chemotherapy drugs.
Biotechnology Applications
In biotechnology, this compound’s derivatives could be used to develop new methods for targeting cancer cells. The carbohydrate-conjugation technique could be applied to create more selective drug delivery systems, potentially increasing the efficacy of cancer treatments .
Analytical Chemistry
The compound can serve as a reference material for analytical studies due to its unique molecular structure. It could be used to calibrate instruments or develop new detection methods for arsenic-containing compounds .
properties
IUPAC Name |
4',5'-bis(1,3,2-dithiarsolan-2-yl)-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18As2O5S4/c27-17-7-5-15-21(19(17)25-32-9-10-33-25)30-22-16(6-8-18(28)20(22)26-34-11-12-35-26)24(15)14-4-2-1-3-13(14)23(29)31-24/h1-8,27-28H,9-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJNUQUGWNQHQDJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS[As](S1)C2=C(C=CC3=C2OC4=C(C35C6=CC=CC=C6C(=O)O5)C=CC(=C4[As]7SCCS7)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18As2O5S4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90431400 |
Source
|
| Record name | FLASH-EDT2 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90431400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
664.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
212118-77-9 |
Source
|
| Record name | FlAsH | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=212118-77-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4',5'-Bis(1,3,2-dithioarsolan-2-yl)fluorescein | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0212118779 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | FLASH-EDT2 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90431400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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